molecular formula C17H18N2O3S B8406590 1-(4-(2-Thiazolyl)benzoyl)-4-piperidone ethylene ketal

1-(4-(2-Thiazolyl)benzoyl)-4-piperidone ethylene ketal

Cat. No.: B8406590
M. Wt: 330.4 g/mol
InChI Key: FMSWQZWSHKCPQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-(2-Thiazolyl)benzoyl)-4-piperidone ethylene ketal is a useful research compound. Its molecular formula is C17H18N2O3S and its molecular weight is 330.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H18N2O3S

Molecular Weight

330.4 g/mol

IUPAC Name

1,4-dioxa-8-azaspiro[4.5]decan-8-yl-[4-(1,3-thiazol-2-yl)phenyl]methanone

InChI

InChI=1S/C17H18N2O3S/c20-16(19-8-5-17(6-9-19)21-10-11-22-17)14-3-1-13(2-4-14)15-18-7-12-23-15/h1-4,7,12H,5-6,8-11H2

InChI Key

FMSWQZWSHKCPQE-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC12OCCO2)C(=O)C3=CC=C(C=C3)C4=NC=CS4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-(4-bromobenzoyl)-4-piperidone ethylene ketal (652 mg, 2 mmol) and trimethyl-2-thiazolylstannane (595 mg, 2.4 mmol) in degassed toluene was heated at reflux with tetrakis(triphenylphosphine)palladium(0) (200 mg, 0.17 mmol) for 16 h. The mixture was cooled, filtered through celite and evaporated. The residue was purified by flash chromatography on silica eluting with 50% ethyl acetate/hexane to yield a white solid (480 mg), MS (+CI) 331 [(M+H)+].
Quantity
652 mg
Type
reactant
Reaction Step One
Quantity
595 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
200 mg
Type
catalyst
Reaction Step Two

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